Cas no 244139-90-0 (Triglycerol Monolaurate)

• Product Name: Triglycerol Monolaurate
• CAS No: 244139-90-0
• Molecular Formula: C₂₁H₄₂O₈
• Molecular Weight: 422.553388118744
• CID: 5040490
• PubChem ID: 9802357

Triglycerol Monolaurate Properties

Names and Identifiers

• [3-[3-(2,3-dihydroxypropoxy)-2-hydroxypropoxy]-2-hydroxypropyl] dodecanoate

• InChIKey： YYYHDIQLLFHAGW-UHFFFAOYSA-N
• Inchi： 1S/C21H42O8/c1-2-3-4-5-6-7-8-9-10-11-21(26)29-17-20(25)16-28-15-19(24)14-27-13-18(23)12-22/h18-20,22-25H,2-17H2,1H3
• SMILES： O(CC(COCC(COCC(CO)O)O)O)C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 422.28796829g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 22
• Monoisotopic Mass: 422.28796829g/mol
• Heavy Atom Count: 29
• Complexity: 367
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 126

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Dialkylglycerols